Cas no 2034296-95-0 (1-methyl-3-1-(pyridine-2-carbonyl)piperidin-4-yl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione)

• Product Name: 1-methyl-3-1-(pyridine-2-carbonyl)piperidin-4-yl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
• CAS No: 2034296-95-0
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 6104397
• PubChem ID: 119103145
• Update Time: 2025-11-05

1-methyl-3-1-(pyridine-2-carbonyl)piperidin-4-yl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-1-(pyridine-2-carbonyl)piperidin-4-yl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
• 2034296-95-0
• 1-methyl-3-[1-(pyridine-2-carbonyl)piperidin-4-yl]-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
• AKOS026695683
• [4-(1-methyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]-pyridin-2-ylmethanone
• F6529-0216
• (4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)(pyridin-2-yl)methanone

• Inchi： 1S/C18H20N4O3S/c1-20-16-7-2-3-8-17(16)22(26(20,24)25)14-9-12-21(13-10-14)18(23)15-6-4-5-11-19-15/h2-8,11,14H,9-10,12-13H2,1H3
• InChI Key： GUZIXQBQBFTJIV-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=CC=CC=2N1C1CCN(C(C2C=CC=CN=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 372.12561169g/mol
• Monoisotopic Mass: 372.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.2Ų

Additional information on 1-methyl-3-1-(pyridine-2-carbonyl)piperidin-4-yl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

Compound CAS No 2034296-95-0: 1-Methyl-3-(1-(Pyridine-2-Carbonyl)Piperidin-4-Yl)-1,3-Dihydro-2λ⁶,1,3-Benzothiadiazole-2,2-Dione

The compound with CAS No 2034296-95-0, named 1-methyl-3-(1-(pyridine-2-carbonyl)piperidin-4-yl)-1,3-dihydro-2λ⁶,1,3-benzothiadiazole-2,2-dione, is a highly specialized organic molecule with a complex structure that combines several functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. Recent studies have highlighted its role in drug development and as a building block for advanced materials.

The molecular structure of this compound is characterized by a benzothiadiazole core, which is a heterocyclic ring system containing sulfur and nitrogen atoms. This core is further substituted with a methyl group and a piperidine ring that is connected to a pyridine carbonyl group. The combination of these functional groups imparts the compound with distinct electronic and structural properties that make it suitable for various applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to prepare this molecule, leveraging modern organic chemistry techniques such as microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the compound, making it more viable for large-scale production.

In terms of pharmacological applications, this compound has shown promise as a potential drug candidate. Studies have demonstrated its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research has shown that it exhibits inhibitory activity against certain kinases, making it a potential candidate for anti-cancer therapies.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where it can serve as an electron transport layer or an active material.

The benzothiadiazole moiety in this compound plays a crucial role in determining its electronic behavior. This group is known for its ability to undergo charge transfer interactions, which are essential for many electronic applications. Recent studies have delved into the photophysical properties of this compound, revealing insights into its absorption and emission characteristics under different conditions.

The pyridine carbonyl group attached to the piperidine ring adds another layer of functionality to this molecule. This group can participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and self-assembling processes. Such properties make the compound suitable for use in supramolecular chemistry and nanotechnology.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of this compound. Initial findings suggest that it has low toxicity towards common test organisms, which is a positive indicator for its potential use in pharmaceuticals and other consumer products.

In conclusion, the compound with CAS No 2034296-95-0 represents a fascinating example of how modern organic chemistry can create molecules with multifaceted functionalities. Its unique structure endows it with properties that span across various scientific disciplines, making it a valuable asset for both academic research and industrial applications.